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Compound of Interest

Compound Name: MP-010

Cat. No.: B15609608

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for calibrating sensors and pumps on the MP-010 system.

Frequently Asked Questions (FAQs)
Q1: What are the first steps I should take before starting a calibration?

A1: Before initiating any calibration protocol, ensure all tubing is correctly installed, connections

are secure, and the system is free of any visible leaks. It is crucial to verify that the correct

calibration standards or reagents are being used and that they have not expired. A thorough

visual inspection can prevent many common calibration failures.

Q2: How often should the sensors and pumps be calibrated?

A2: For optimal performance and data accuracy, we recommend a daily single-point calibration

check. A full multi-point calibration is advised on a weekly basis, or whenever a new batch of

reagents is introduced. If the system has been idle for an extended period or if you observe any

inconsistencies in your data, a full calibration should be performed immediately.

Q3: What could cause a "Calibration Failed" error message?
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A3: A "Calibration Failed" error can stem from several sources. The most common culprits

include:

Air bubbles in the fluidic lines: Ensure all lines are properly primed and free of air.

Incorrect calibration standards: Double-check that you are using the correct standards and

that they are prepared according to the protocol.

Sensor or pump malfunction: If the error persists after checking for air bubbles and correct

standards, there may be an issue with the hardware.

Clogged tubing or fluidic paths: Inspect for any blockages that might be impeding flow.

Troubleshooting Guides
Issue: Inaccurate Sensor Readings Post-Calibration
This guide will help you troubleshoot and resolve issues related to inaccurate sensor readings

after a calibration has been performed.

Troubleshooting Workflow

A workflow diagram for troubleshooting inaccurate sensor readings.

Detailed Steps:

Check for Air Bubbles: Visually inspect all fluidic lines for any signs of air bubbles. If bubbles

are present, perform a system purge.

Verify Calibration Standards: Ensure that the calibration standards are the correct

concentration, have been stored properly, and are not expired. If in doubt, prepare a fresh

set of standards.

Inspect Sensor: Carefully remove and inspect the sensor for any signs of damage, fouling, or

residue. Clean the sensor according to the procedures outlined in the user manual. If the

sensor appears damaged, it may need to be replaced.
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Re-run Calibration: After performing the above checks and any necessary corrective actions,

re-run the full calibration protocol.

Contact Support: If the issue persists after following these steps, please contact our

technical support team for further assistance.

Issue: Pump Fails to Prime or Deliver Fluid
This guide addresses situations where the pump is not functioning as expected, failing to

prime, or not delivering the specified volume of fluid.

Troubleshooting Logic

A logical diagram for troubleshooting pump priming and fluid delivery issues.

Detailed Steps:

Check Tubing Connections: Ensure all tubing is securely connected to the pump and

reservoirs. Loose connections can introduce air and prevent proper priming.

Inspect for Kinks or Blockages: Examine the entire length of the tubing for any kinks, sharp

bends, or visible blockages that could restrict flow.

Verify Fluid Levels: Confirm that there is an adequate volume of fluid in the reservoirs. The

pump cannot prime if it is drawing air.

Run Manual Prime Cycle: Initiate a manual priming cycle from the system's software

interface. Observe the fluidic lines to see if fluid is being drawn into the pump.

Check for Leaks: If priming is unsuccessful, carefully inspect all fittings and connections for

any signs of fluid leakage.

Listen to the Pump Motor: During the manual prime cycle, listen for the sound of the pump

motor running. If you do not hear the motor, there may be an electrical or mechanical issue

with the pump itself.

Contact Support: If you are unable to resolve the issue after following these steps, please

contact our technical support team.
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Quantitative Data Summary
For precise calibration, refer to the target values and acceptable ranges provided in the table

below. These values are critical for ensuring the accuracy of your experimental results.

Parameter Target Value Acceptable Range

Sensor Baseline 1.00 AU 0.95 - 1.05 AU

Pump Flow Rate 100 µL/min 98 - 102 µL/min

Calibration Standard 1 0.50 0.48 - 0.52

Calibration Standard 2 2.00 1.95 - 2.05

Experimental Protocols
Standard Sensor Calibration Protocol
Objective: To perform a multi-point calibration of the optical sensor.

Methodology:

Prepare Calibration Standards: Prepare a blank solution and at least two calibration

standards of known concentrations according to the assay protocol.

System Purge: Initiate a full system purge with the blank solution to ensure all lines are free

of contaminants and air bubbles.

Blank Measurement: Flow the blank solution through the system and record the baseline

sensor reading.

Standard 1 Measurement: Introduce the first calibration standard into the system. Allow the

reading to stabilize and then record the value.

Wash Step: Flush the system thoroughly with the blank solution.

Standard 2 Measurement: Introduce the second calibration standard and record the

stabilized reading.
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Data Analysis: Using the system's software, plot the known concentrations against the

measured sensor readings to generate a calibration curve. The software will automatically

calculate the slope and intercept.

Pump Flow Rate Calibration Protocol
Objective: To verify and, if necessary, adjust the pump flow rate.

Methodology:

Setup: Place a calibrated analytical balance next to the MP-010. Fill a reservoir with

deionized water.

Initial Weighing: Place a collection vial on the balance and tare the weight.

Timed Dispense: Program the pump to dispense a set volume of water (e.g., 1000 µL) into

the collection vial.

Final Weighing: Record the final weight of the dispensed water.

Calculate Flow Rate: Convert the weight of the water to volume (assuming a density of 1

g/mL). The actual dispensed volume should be within ±2% of the target volume.

Adjustment: If the dispensed volume is outside the acceptable range, use the pump

calibration function in the software to adjust the pump's step count.

Verification: Repeat the timed dispense and weighing process to confirm that the adjusted

flow rate is within the specified tolerance.

To cite this document: BenchChem. [Technical Support Center: MP-010 Calibration].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15609608/docs#technical-support-center-mp-010-
calibration]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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